3-Methyl-5-oxo-5-phenylpentanoic acid

• IUPAC Name: 3-methyl-5-oxo-5-phenylpentanoic acid
• InChI: InChI=1S/C12H14O3/c1-9(8-12(14)15)7-11(13)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,14,15)
• InChI Key: DGKMKGNXHZXIKE-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)C1=CC=CC=C1)CC(=O)O
• Molecular Formula: C12H14O3
• DSSTOX Substance ID: DTXSID00374975
• Molecular Weight: 206.24 g/mol
• CAS RN: 2840-61-1

Description

3-Methyl-5-oxo-5-phenylpentanoic acid is a chemical compound with the molecular formula C12H14O3. It has a molecular weight of 206.24.

Molecular Structure Analysis

The molecular structure of 3-Methyl-5-oxo-5-phenylpentanoic acid consists of a pentanoic acid chain with a phenyl group attached to the fifth carbon and a methyl group attached to the third carbon.

Scientific Research Applications

• Enzymatic Hydrolysis and Enantioselective Reductions : The study by Ganci et al. (2000) focused on the enzymatic hydrolysis of a compound to 3-hydroxy-5-phenylpentanoic acid and its subsequent enantioselective reductions. This research is significant in stereoselective synthesis and chiral analysis, which are critical in pharmaceuticals and chemical synthesis (Ganci et al., 2000).

• Friedel-Crafts Reaction Studies : Natekar and Samant (2010) explored the Friedel-Crafts reaction involving 2-Methyl-4-phenylpentanedioic acid, leading to the formation of compounds like 5-aryl-4-methyl-5-oxo-2-phenylpentanoic acid. This study contributes to understanding the mechanisms and potential applications of the Friedel-Crafts reaction in organic synthesis (Natekar & Samant, 2010).

• Synthesis of L-2-Amino-5-arylpentanoic Acids : Research by Shimohigashi et al. (1976) on the synthesis of L-forms of 2-amino-5-arylpentanoic acids, which are constituent amino acids in AM-toxins, demonstrates its relevance in biochemistry and toxin analysis (Shimohigashi et al., 1976).

• Synthesis of Floral Fragrance Compounds : Matteoli et al. (2011) reported an alternative synthesis for the enantiomers of the floral fragrance Rosaphen®, highlighting the compound's application in fragrance chemistry and enantioselective synthesis (Matteoli et al., 2011).

• Enzymatic Reduction in Statin Analogue Synthesis : Nassenstein et al. (1992) studied the enzymatic reduction of a derivative of 3-Methyl-5-oxo-5-phenylpentanoic acid in the context of statin analogue synthesis. This research is pivotal in drug development and enzymatic reaction studies (Nassenstein et al., 1992).

• Functionalization in Polymer Chemistry : Dalil et al. (2000) investigated the synthesis and radical copolymerization of ω-(para styryl)alkanoic acids, derived from 3-phenyl propionic acid and 5-phenyl pentanoic acid. This work contributes to the field of polymer chemistry and materials science (Dalil et al., 2000).

• Synthesis of 4-OXO-5-aminopentanoic acid Hydrochloride : Zav’yalov and Zavozin (1987) detailed the synthesis of 4-oxo-5-aminopentanoic acid hydrochloride, showcasing its application in organic synthesis and potential pharmaceutical uses (Zav’yalov & Zavozin, 1987).